(2E)-3-(1H-1,3-benzodiazol-2-yl)prop-2-enoic acid hydrochloride

• IUPAC Name: (E)-3-(1H-benzimidazol-2-yl)prop-2-enoic acid;hydrochloride
• InChI: InChI=1S/C10H8N2O2.ClH/c13-10(14)6-5-9-11-7-3-1-2-4-8(7)12-9;/h1-6H,(H,11,12)(H,13,14);1H/b6-5+
• InChI Key: QYWOPJBOINWGCS-IPZCTEOASA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C=CC(=O)O.Cl
• Isomeric SMILES: C1=CC=C2C(=C1)NC(=N2)/C=C/C(=O)O.Cl
• Molecular Formula: C10H9ClN2O2
• Molecular Weight: 224.64 g/mol

Description

(2E)-3-(1H-1,3-benzodiazol-2-yl)prop-2-enoic acid hydrochloride, also known as BDP, is a chemical compound used in scientific research. It is a derivative of benzodiazepine and has been shown to have potential applications in the field of neuroscience.

Mechanism of Action

(2E)-3-(1H-1,3-benzodiazol-2-yl)prop-2-enoic acid hydrochloride binds to the benzodiazepine receptor site on the GABA-A receptor complex. This binding enhances the activity of GABA, a neurotransmitter that inhibits neuronal activity. As a result, (2E)-3-(1H-1,3-benzodiazol-2-yl)prop-2-enoic acid hydrochloride has anxiolytic and sedative effects, and can also modulate the release of other neurotransmitters such as dopamine and acetylcholine.
Biochemical and Physiological Effects:
(2E)-3-(1H-1,3-benzodiazol-2-yl)prop-2-enoic acid hydrochloride has been shown to have anxiolytic and sedative effects in animal models. It has also been shown to improve memory and learning in rats. (2E)-3-(1H-1,3-benzodiazol-2-yl)prop-2-enoic acid hydrochloride can modulate the release of dopamine and acetylcholine, which are neurotransmitters involved in reward and motivation, respectively. It has also been shown to have anticonvulsant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using (2E)-3-(1H-1,3-benzodiazol-2-yl)prop-2-enoic acid hydrochloride in lab experiments is its high potency and selectivity for the benzodiazepine receptor site. This allows for precise modulation of GABAergic activity and neurotransmitter release. However, (2E)-3-(1H-1,3-benzodiazol-2-yl)prop-2-enoic acid hydrochloride is not widely available and can be expensive to synthesize. It also has a short half-life, which can make dosing and administration challenging.

Future Directions

Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of (2E)-3-(1H-1,3-benzodiazol-2-yl)prop-2-enoic acid hydrochloride. One direction for future research is to study the effects of (2E)-3-(1H-1,3-benzodiazol-2-yl)prop-2-enoic acid hydrochloride on different subtypes of GABA-A receptors, as well as other neurotransmitter systems. Another direction is to investigate the potential use of (2E)-3-(1H-1,3-benzodiazol-2-yl)prop-2-enoic acid hydrochloride in treating neurological and psychiatric disorders such as anxiety, depression, and epilepsy. Additionally, research is needed to develop more efficient and cost-effective synthesis methods for (2E)-3-(1H-1,3-benzodiazol-2-yl)prop-2-enoic acid hydrochloride.

Synthesis Methods

The synthesis of (2E)-3-(1H-1,3-benzodiazol-2-yl)prop-2-enoic acid hydrochloride involves the reaction of 2-aminobenzophenone with acetylacetone in the presence of a catalyst. The resulting product is then reacted with 2-bromoacrylic acid to form (2E)-3-(1H-1,3-benzodiazol-2-yl)prop-2-enoic acid hydrochloride. This method has been optimized to yield a high purity product with a yield of up to 80%.

Scientific Research Applications

(2E)-3-(1H-1,3-benzodiazol-2-yl)prop-2-enoic acid hydrochloride has been used in scientific research to study the role of benzodiazepine receptors in the brain. It has been shown to bind to these receptors and modulate their activity, leading to changes in neurotransmitter release and neuronal excitability. (2E)-3-(1H-1,3-benzodiazol-2-yl)prop-2-enoic acid hydrochloride has also been used to study the effects of benzodiazepines on memory and learning, as well as anxiety and stress.